![molecular formula C12H18N2O3S B269461 N-(4-sec-Butylsulfamoyl-phenyl)-acetamide](/img/structure/B269461.png)
N-(4-sec-Butylsulfamoyl-phenyl)-acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-sec-Butylsulfamoyl-phenyl)-acetamide, also known as NS6740, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. NS6740 is a small molecule that acts as a positive allosteric modulator of the GABA-A receptor, which is an important neurotransmitter receptor in the brain.
Mechanism of Action
N-(4-sec-Butylsulfamoyl-phenyl)-acetamide acts as a positive allosteric modulator of the GABA-A receptor, which means that it enhances the activity of this receptor in response to the binding of GABA. GABA is an inhibitory neurotransmitter that is involved in the regulation of neuronal activity in the brain. By enhancing GABAergic neurotransmission, this compound can increase the inhibitory tone in the brain, leading to anxiolytic, anticonvulsant, and sedative effects.
Biochemical and physiological effects:
This compound has been shown to enhance the activity of GABA-A receptors in various brain regions, including the hippocampus, amygdala, and prefrontal cortex. This enhanced GABAergic neurotransmission leads to anxiolytic, anticonvulsant, and sedative effects. This compound has also been found to improve memory and cognitive function in animal models of Alzheimer's disease. In addition, this compound has been shown to have a low toxicity profile and does not produce significant side effects.
Advantages and Limitations for Lab Experiments
N-(4-sec-Butylsulfamoyl-phenyl)-acetamide has several advantages for lab experiments. It is a small molecule that can easily penetrate the blood-brain barrier, making it useful for studying the role of GABA-A receptors in the brain. This compound is also selective for the α1β2γ2 subtype of the GABA-A receptor, which is the most abundant subtype in the brain. However, this compound has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. This compound also has a short half-life in the body, which can limit its therapeutic potential.
Future Directions
There are several future directions for research on N-(4-sec-Butylsulfamoyl-phenyl)-acetamide. One area of research is to further investigate its potential therapeutic applications in neurological and psychiatric disorders, such as anxiety, depression, and epilepsy. Another area of research is to study the role of GABA-A receptors in various physiological and pathological conditions using this compound as a tool compound. Additionally, future research could focus on developing more potent and selective positive allosteric modulators of the GABA-A receptor with improved pharmacokinetic properties.
Synthesis Methods
The synthesis of N-(4-sec-Butylsulfamoyl-phenyl)-acetamide involves the reaction of 4-sec-butylsulfonamide-phenylacetic acid with thionyl chloride to form the corresponding acyl chloride. This acyl chloride is then reacted with acetamide to yield this compound. The purity of this compound can be improved through recrystallization with ethanol.
Scientific Research Applications
N-(4-sec-Butylsulfamoyl-phenyl)-acetamide has been studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to enhance GABAergic neurotransmission, which is involved in the regulation of anxiety, depression, and epilepsy. This compound has also been found to improve memory and cognitive function in animal models of Alzheimer's disease. In addition, this compound has been studied for its potential use as a tool compound in neuroscience research to study the role of GABA-A receptors in various physiological and pathological conditions.
properties
Molecular Formula |
C12H18N2O3S |
---|---|
Molecular Weight |
270.35 g/mol |
IUPAC Name |
N-[4-(butan-2-ylsulfamoyl)phenyl]acetamide |
InChI |
InChI=1S/C12H18N2O3S/c1-4-9(2)14-18(16,17)12-7-5-11(6-8-12)13-10(3)15/h5-9,14H,4H2,1-3H3,(H,13,15) |
InChI Key |
TZPLNNIOFJNAJU-UHFFFAOYSA-N |
SMILES |
CCC(C)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C |
Canonical SMILES |
CCC(C)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.